Cas no 2680859-85-0 (tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate
• CAS No: 2680859-85-0
• MF: C₁₅H₂₂BrNO₄
• MW: 360.243484020233
• CID: 5625066
• PubChem ID: 165930650
• Update Time: 2025-05-20

tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680859-85-0
• EN300-28299724
• tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate

• Inchi： 1S/C15H22BrNO4/c1-6-19-12-8-10(16)11(9-13(12)20-7-2)17-14(18)21-15(3,4)5/h8-9H,6-7H2,1-5H3,(H,17,18)
• InChI Key： JJWWNMVQCXROAM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1NC(=O)OC(C)(C)C)OCC)OCC

Computed Properties

• Exact Mass: 359.07322g/mol
• Monoisotopic Mass: 359.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate

tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate, with the CAS number 2680859-85-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is notable for its unique structure, which combines a tert-butyl group with a substituted phenyl ring containing bromine and ethoxy groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly those with potential pharmacological activity. For instance, the bromine substituent on the phenyl ring can serve as a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological efficacy.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. The use of advanced catalytic systems has been reported to improve the yield and purity of the product. For example, a study published in 2023 demonstrated that the employment of palladium-catalyzed cross-coupling reactions significantly streamlined the synthesis process, reducing both time and cost.

In terms of application, tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate has shown promise in agricultural settings as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a valuable asset in crop protection. Moreover, preliminary toxicity studies indicate that this compound exhibits low acute toxicity, which is a critical factor for its potential use in agrochemical formulations.

From an environmental perspective, researchers have been investigating the biodegradability and ecological impact of this compound. Recent findings suggest that under controlled conditions, it undergoes rapid hydrolysis, minimizing its persistence in natural ecosystems. This characteristic aligns with global efforts to develop sustainable agricultural chemicals that minimize environmental footprint.

The structural versatility of tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate also makes it an attractive candidate for material science applications. Its ability to form stable coatings and films has been explored in recent polymer chemistry studies. For instance, a 2023 research paper highlighted its potential as an additive in high-performance polymers used in aerospace and automotive industries.

In conclusion, tert-butyl N-(2-bromo-4,5-diethoxyphenyl)carbamate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing modern chemistry.